Cas no 1603-99-2 (Toluene-d5)

Toluene-d5 (C6D5CH3) is a deuterated analog of toluene, where five hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in nuclear magnetic resonance (NMR) spectroscopy, providing sharper signals and reduced interference in solvent suppression experiments. Its high isotopic purity (>99%) ensures reliable results in quantitative analysis and reaction mechanism studies. Toluene-d5 is chemically stable and compatible with a wide range of organic reactions, making it valuable for kinetic and mechanistic research. As a non-polar solvent, it is particularly useful in studies requiring minimal proton interference. Its applications extend to pharmaceuticals, materials science, and deuterium-labeled synthesis.

Toluene-d5 structure

Product Name:Toluene-d5

CAS No:1603-99-2

MF:C₇H₈

MW:97.1692304611206

CID:117862

PubChem ID:11815823

Update Time:2025-05-27

Toluene-d5 Chemical and Physical Properties

Names and Identifiers

- Benzene-1,2,3,4,5-d5,6-methyl-
- Toluene (Ring-D5)
- Toluene-d5
- 1,2,3,4,5-pentadeuterio-6-methyl-benzene
- 2,3,4,5,6-pentadeuteriotoluene
- 2,3,4,5,6-pentadeuterio-toluene
- 486213_ALDRICH
- ar-pentadeuterio-toluene
- Methylbenzene-d5
- Toluene-2,3,4,5,6-d5
- DTXSID80473399
- Toluene(ring-d5)
- J-009718
- 1603-99-2
- Toluene-2,3,4,5,6-d5, 98 atom % D
- 1,2,3,4,5-pentadeuterio-6-methylbenzene
- Toluene (Ring-D5, 98%)
- Inchi： 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i2D,3D,4D,5D,6D
- InChI Key： YXFVVABEGXRONW-VIQYUKPQSA-N
- SMILES： C1(C)C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

Exact Mass: 102.12534
Monoisotopic Mass: 97.0939839849g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 42
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Not determined
Density: 0.912 g/mL at 25 °C
Melting Point: -93 °C(lit.)
Boiling Point: 110 °C(lit.)
Flash Point: 40 °F
Refractive Index: n20/D 1.495(lit.)
PSA: 0
Solubility: Not determined

Toluene-d5 Security Information

Hazardous Material transportation number：UN 1294 3/PG 2
WGK Germany：1
Hazard Category Code： 11-38-48/20-63-65-67
Safety Instruction： 36/37-46-62
Hazardous Material Identification：
Risk Phrases：11-38-48/20-63-65-67

Toluene-d5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	486213-5G	Toluene-d5	1603-99-2		5g	¥7267.89	2023-12-05
TRC	T535873-1g	Toluene-d5	1603-99-2		1g	$ 213.00	2023-04-16
TRC	T535873-10g	Toluene-d5	1603-99-2		10g	$ 1613.00	2023-04-16
A2B Chem LLC	AF00392-1g	TOLUENE (RING-D5)	1603-99-2	98%	1g	$227.00	2024-04-20
SHENG KE LU SI SHENG WU JI SHU	sc-473310-1g	Toluene-d5,	1603-99-2		1g	￥3234.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-473310-1 g	Toluene-d5,	1603-99-2		1g	￥3,234.00	2023-07-11